Cas no 937400-03-8 ((aS)-6-fluoro-a-methyl-3-Pyridinemethanamine)

• Product Name: (aS)-6-fluoro-a-methyl-3-Pyridinemethanamine
• CAS No: 937400-03-8
• MF: C₇H₉FN₂
• MW: 140.158164739609
• CID: 2084099
• PubChem ID: 69009401
• Update Time: 2025-11-02

(aS)-6-fluoro-a-methyl-3-Pyridinemethanamine Chemical and Physical Properties

Names and Identifiers

• (aS)-6-fluoro-a-methyl-3-Pyridinemethanamine
• 937400-03-8
• SCHEMBL4342752
• CS-0138841
• (S)-1-(6-Fluoropyridin-3-yl)ethan-1-amine
• EN300-1852635
• (1S)-1-(6-fluoropyridin-3-yl)ethan-1-amine

• Inchi： 1S/C7H9FN2/c1-5(9)6-2-3-7(8)10-4-6/h2-5H,9H2,1H3/t5-/m0/s1
• InChI Key： JBTAFZSFQDNIMT-YFKPBYRVSA-N
• SMILES： FC1=CC=C(C=N1)[C@H](C)N

Computed Properties

• Exact Mass: 140.07497646g/mol
• Monoisotopic Mass: 140.07497646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on (aS)-6-fluoro-a-methyl-3-Pyridinemethanamine

Comprehensive Guide to (aS)-6-fluoro-a-methyl-3-Pyridinemethanamine (CAS No. 937400-03-8): Properties, Applications, and Market Insights

In the rapidly evolving field of pharmaceutical and chemical research, (aS)-6-fluoro-a-methyl-3-Pyridinemethanamine (CAS No. 937400-03-8) has emerged as a compound of significant interest. This chiral amine, characterized by its fluoro and methyl substitutions on the pyridine ring, is widely studied for its potential applications in drug discovery and material science. Researchers and industry professionals are increasingly focusing on this compound due to its unique structural features and versatility.

The molecular structure of (aS)-6-fluoro-a-methyl-3-Pyridinemethanamine includes a pyridine core with a fluoro group at the 6-position and a methyl group at the alpha position relative to the amine functionality. This arrangement imparts distinct electronic and steric properties, making it valuable for asymmetric synthesis and as a building block in medicinal chemistry. The compound's CAS number 937400-03-8 is frequently searched in scientific databases, reflecting its growing importance in research.

One of the key reasons for the popularity of (aS)-6-fluoro-a-methyl-3-Pyridinemethanamine is its role in the development of novel therapeutic agents. Recent trends in drug discovery emphasize the importance of fluorinated compounds, as the introduction of fluorine atoms can enhance metabolic stability, bioavailability, and binding affinity. This compound, with its fluoro substituent, aligns perfectly with these trends, making it a sought-after intermediate for pharmaceutical companies.

Beyond pharmaceuticals, (aS)-6-fluoro-a-methyl-3-Pyridinemethanamine is also explored in agrochemical research. The pyridine moiety is a common scaffold in many herbicides and insecticides, and the addition of a fluoro group can improve the efficacy and environmental profile of these products. As sustainability becomes a hotter topic in agriculture, researchers are investigating how fluorinated pyridines like this compound can contribute to greener pest control solutions.

The synthesis of CAS 937400-03-8 typically involves multi-step organic transformations, often starting from commercially available pyridine derivatives. Recent advances in asymmetric synthesis have made it possible to produce this compound with high enantiomeric purity, which is crucial for its applications in chiral drug development. Many synthetic protocols emphasize atom economy and green chemistry principles, reflecting the industry's shift toward more sustainable practices.

Analytical characterization of (aS)-6-fluoro-a-methyl-3-Pyridinemethanamine commonly employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC. The compound's distinct spectral signatures, particularly the fluorine NMR signal, serve as important quality control markers. These analytical methods are frequently discussed in research papers and patent applications related to this compound.

Market analysis indicates growing demand for 937400-03-8 across several regions, particularly in North America and Asia. The compound's price and availability fluctuate based on raw material costs and production capacity. Many suppliers now offer this chemical in both research and bulk quantities, catering to the needs of academic labs and industrial-scale operations alike.

Safety considerations for handling (aS)-6-fluoro-a-methyl-3-Pyridinemethanamine are standard for organic compounds of its class. Proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this material. Material Safety Data Sheets (MSDS) provide comprehensive guidance on storage conditions and handling procedures.

Looking ahead, the future of CAS No. 937400-03-8 appears promising. With increasing interest in fluorinated pharmaceuticals and chiral building blocks, this compound is likely to maintain its relevance in chemical research. Ongoing studies exploring its potential in new therapeutic areas and advanced materials continue to expand its applications.

For researchers seeking alternatives or derivatives, several structurally related compounds exist in the fluoro-pyridine family. However, the specific combination of methyl and amine functionalities at the alpha position makes (aS)-6-fluoro-a-methyl-3-Pyridinemethanamine particularly valuable for certain synthetic routes and biological activities.

In conclusion, (aS)-6-fluoro-a-methyl-3-Pyridinemethanamine (CAS No. 937400-03-8) represents an important compound at the intersection of medicinal chemistry and material science. Its unique structural features, combined with the growing importance of fluorinated compounds in various industries, ensure its continued significance in scientific research and industrial applications. As synthetic methods improve and new applications emerge, this compound will likely remain a focus of innovation in the chemical sciences.